Cas no 2248268-09-7 (1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride)

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride is a bicyclic amine derivative with a rigid oxabicyclo scaffold, offering structural uniqueness for applications in medicinal chemistry and pharmaceutical research. The compound's constrained ring system enhances stereochemical control, making it valuable for designing bioactive molecules with improved selectivity and stability. The hydrochloride salt form ensures solubility and handling convenience in synthetic workflows. Its amine functionality provides a versatile handle for further derivatization, enabling the development of novel analogs. This compound is particularly useful in exploring structure-activity relationships (SAR) or as a building block for heterocyclic synthesis. Suitable for research use under controlled conditions.

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride structure

2248268-09-7 structure

Product Name:1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride

CAS No:2248268-09-7

MF:C₇H₁₄ClNO

MW:163.645161151886

CID:4787310

Update Time:2025-10-29

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride
- 1,3-dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine;hydrochloride
- Inchi： 1S/C7H13NO.ClH/c1-5-7(8)3-6(2,4-7)9-5;/h5H,3-4,8H2,1-2H3;1H
- InChI Key： HPCFONIQHQQUKV-UHFFFAOYSA-N
- SMILES： Cl.O1C(C)C2(CC1(C)C2)N

Computed Properties

Exact Mass: 163.0763918 g/mol
Monoisotopic Mass: 163.0763918 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 149
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 35.2
Molecular Weight: 163.64

1,3-Dimethyl-2-oxabicyclo[2.1.1]hexan-4-amine hydrochloride Pricemore >>

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